Cas no 2227803-57-6 ((3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 2227803-57-6
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6073802
• PubChem ID: 96626733
• Update Time: 2025-10-08

(3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid
• EN300-1789964
• 2227803-57-6

• Inchi： 1S/C8H11NO4/c1-4-8(5(2)13-9-4)6(10)3-7(11)12/h6,10H,3H2,1-2H3,(H,11,12)/t6-/m1/s1
• InChI Key： WYXNXGIMOQRBIW-ZCFIWIBFSA-N
• SMILES： O1C(C)=C(C(C)=N1)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.6Ų

Additional information on (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic Acid (CAS No. 2227803-57-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid, identified by its CAS number 2227803-57-6, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest in both academic research and industrial pharmaceutical development.

The molecular structure of (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid is characterized by the presence of a dimethyl-1,2-oxazol-4-yl moiety, which is a heterocyclic ring system known for its stability and versatility in drug design. This structural feature contributes to the compound's ability to interact with biological targets in a specific manner, potentially leading to novel therapeutic effects. The hydroxypropanoic acid component further enhances its pharmacological profile by introducing a polar hydroxyl group, which can influence solubility and metabolic pathways.

Recent studies have highlighted the significance of oxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The dimethyl-1,2-oxazol-4-yl group in this compound has been particularly studied for its potential role in modulating enzyme activity and cellular signaling pathways. For instance, research indicates that oxazole-based compounds can exhibit inhibitory effects on various kinases and other enzymes involved in inflammatory responses and cancer progression. This has spurred interest in exploring derivatives like (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid as candidates for developing new anti-inflammatory and anticancer agents.

In the realm of drug discovery, the stereochemistry of a compound plays a crucial role in determining its efficacy and safety. The (3R) configuration specified in the name of this compound suggests a particular spatial arrangement of atoms that may influence its interactions with biological targets. stereochemical purity is essential for ensuring optimal pharmacological activity and minimizing off-target effects. Current research efforts are focused on optimizing synthetic routes to achieve high enantiomeric purity of this compound, which is critical for its potential use in clinical trials.

The pharmacokinetic properties of (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are vital for predicting how the compound behaves within the body and for designing effective dosing regimens. Preliminary data suggest that the hydroxyl group may influence metabolic pathways, potentially affecting the compound's half-life and bioavailability. Further studies are needed to fully elucidate these pharmacokinetic characteristics.

Beyond its potential therapeutic applications, this compound has also been explored as a building block for more complex molecules. Medicinal chemists often use structurally similar compounds as scaffolds to develop new drugs with enhanced properties. The unique combination of functional groups in (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid makes it an attractive candidate for such structural modifications. By incorporating additional functional groups or altering existing ones, researchers can fine-tune the biological activity of the molecule to target specific diseases more effectively.

The synthesis of (3R)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The presence of the oxazole ring requires careful handling during synthesis to maintain its integrity while introducing other functional groups without compromising stability. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for larger-scale studies and potential commercialization.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications. The study of (3R)-3-(dimethyl-1,2-o xazol -4 -y l) - 3 - hydroxypropanoic acid exemplifies this synergy, as researchers from multiple disciplines work together to explore its potential benefits. Such collaborations accelerate the drug development process by leveraging expertise from various fields and resources from different institutions.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The case of (3R)-3-(dimethyl - 1 , 2 - ox az ol - 4 - yl) - 3 - hydro xy pro pan o ic ac id underscores the importance of innovative chemical design in addressing complex diseases. By combining structural insights with advanced computational methods, researchers can predict how new compounds will behave before they are synthesized